(2-Chlorothiazol-5-yl)methanesulfonyl chloride

• Molecular Formula: C4H3Cl2NO2S2
• Molecular Weight: 232.1 g/mol
• IUPAC Name: (2-chloro-1,3-thiazol-5-yl)methanesulfonyl chloride
• InChI: InChI=1S/C4H3Cl2NO2S2/c5-4-7-1-3(10-4)2-11(6,8)9/h1H,2H2
• InChI Key: SBSHEZIKHLVTDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=N1)Cl)CS(=O)(=O)Cl

Description

(2-Chlorothiazol-5-yl)methanesulfonyl chloride is a heterocyclic sulfonyl chloride derivative featuring a thiazole ring substituted with a chlorine atom at position 2 and a methanesulfonyl chloride group (-SO₂Cl) at position 5.

Key Characteristics (Inferred):

• Molecular Formula: Likely C₄H₃Cl₂NO₂S₂ (based on structural analogs).
• Structure: A thiazole core (C₃H₂NS) with substituents:
  • Chlorine at position 2.
  • Methanesulfonyl chloride (-CH₂SO₂Cl) at position 5.
• Reactivity: Sulfonyl chlorides are highly reactive, serving as intermediates in synthesizing sulfonamides, sulfonate esters, and other derivatives. The electron-deficient thiazole ring may enhance electrophilicity at the sulfonyl chloride group.
• Hazards: Expected to exhibit corrosivity, acute toxicity (oral, dermal, inhalation), and environmental hazards, consistent with other sulfonyl chlorides .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Chlorothiazol-5-yl)methanesulfonyl chloride typically involves the chlorination of thiazole derivatives. One common method includes the reaction of thiazole with chlorosulfonic acid under controlled conditions to introduce the sulfonyl chloride group. The reaction is usually carried out at low temperatures to prevent decomposition and to ensure high yield.

Industrial Production Methods

In industrial settings, the production of (2-Chlorothiazol-5-yl)methanesulfonyl chloride often involves continuous flow processes to maintain consistent quality and yield. The use of automated systems allows for precise control of reaction parameters such as temperature, pressure, and reactant concentrations.

Chemical Reactions Analysis

Types of Reactions

(2-Chlorothiazol-5-yl)methanesulfonyl chloride undergoes various types of chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the chlorine atom is replaced by other nucleophiles.

Oxidation Reactions: The compound can be oxidized to form sulfonic acids or other oxidized derivatives.

Reduction Reactions: It can be reduced to form thiazole derivatives with different functional groups.

Common Reagents and Conditions

Nucleophiles: Common nucleophiles used in substitution reactions include amines, alcohols, and thiols.

Oxidizing Agents: Reagents such as hydrogen peroxide or potassium permanganate are used for oxidation reactions.

Reducing Agents: Reducing agents like lithium aluminum hydride or sodium borohydride are employed for reduction reactions.

Major Products Formed

Substitution Products: Depending on the nucleophile, products such as (2-Chlorothiazol-5-yl)methanesulfonamides or (2-Chlorothiazol-5-yl)methanesulfonates are formed.

Oxidation Products: Oxidation typically yields sulfonic acids or sulfonates.

Reduction Products: Reduction can lead to the formation of thiazole derivatives with various functional groups.

Scientific Research Applications

(2-Chlorothiazol-5-yl)methanesulfonyl chloride has several applications in scientific research:

Biology: The compound is utilized in the synthesis of biologically active molecules, including pharmaceuticals and agrochemicals.

Medicine: It serves as an intermediate in the production of drugs with antimicrobial and anti-inflammatory properties.

Industry: The compound is employed in the manufacture of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of (2-Chlorothiazol-5-yl)methanesulfonyl chloride involves its reactivity towards nucleophiles. The sulfonyl chloride group is highly electrophilic, making it susceptible to attack by nucleophiles. This reactivity is exploited in various chemical synthesis processes to introduce sulfonyl groups into target molecules. The molecular targets and pathways involved depend on the specific application and the nature of the nucleophile.

Comparison with Similar Compounds

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Core Structure	Key Substituents	Reactivity Insights	Potential Applications
(2-Chlorothiazol-5-yl)methanesulfonyl chloride	C₄H₃Cl₂NO₂S₂ (Inferred)	~228.11	Thiazole	Cl (position 2), -CH₂SO₂Cl (position 5)	High reactivity due to thiazole core	Agrochemical intermediates
[2-Methyl-4-(trifluoromethyl)-thiazol-5-yl]methanesulfonyl chloride	C₆H₅ClF₃NO₂S₂	289.16	Thiazole	CH₃, CF₃, -CH₂SO₂Cl	Enhanced lipophilicity and reactivity	Pesticide synthesis
(1-2-Oxazol-5-yl)methanesulfonyl chloride	C₄H₄ClNO₃S	181.60	Oxazole	-CH₂SO₂Cl	Moderate reactivity	Pharmaceutical intermediates
2-Chloro-5-(methylsulfonyl)benzenesulfonyl chloride	C₇H₆Cl₂O₄S₂	289.16	Benzene	Cl, -SO₂CH₃, -SO₂Cl	Low heterocyclic reactivity	Surfactants, polymers

Key Findings and Discussion

• Reactivity Trends : Thiazole-based sulfonyl chlorides exhibit higher reactivity than oxazole or benzene analogs due to the electron-withdrawing sulfur atom in the ring. Substituents like trifluoromethyl further amplify electrophilicity .
• Hazard Profiles : All sulfonyl chlorides share acute toxicity, corrosivity, and environmental hazards, necessitating strict handling protocols (e.g., PPE, ventilation) .
• Synthetic Utility : Thiazole derivatives are preferred in agrochemicals for their bioactivity, while aromatic sulfonyl chlorides are leveraged in materials science .

Biological Activity

(2-Chlorothiazol-5-yl)methanesulfonyl chloride is a compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and agrochemicals. This article explores the biological activity of this compound, including its mechanisms of action, applications in various fields, and relevant research findings.

• Molecular Formula : C6H6ClN2O2S
• Molecular Weight : 202.64 g/mol
• IUPAC Name : (2-Chlorothiazol-5-yl)methanesulfonyl chloride

The biological activity of (2-Chlorothiazol-5-yl)methanesulfonyl chloride is primarily attributed to its ability to interact with various biomolecules through:

• Electrophilic Reactions : The sulfonyl chloride group can act as an electrophile, reacting with nucleophiles in biological systems, which can lead to modifications of proteins and nucleic acids.
• Inhibition of Enzymatic Activity : This compound may inhibit specific enzymes by covalently modifying active sites, thereby altering metabolic pathways.

Biological Applications

• Pharmaceutical Development
  • Research indicates that compounds with similar structures have shown antimicrobial and antifungal properties. The thiazole ring is known for its role in many bioactive molecules, suggesting potential therapeutic applications.
• Agricultural Use
  • The compound may serve as a precursor or intermediate in the synthesis of agrochemicals, particularly fungicides and herbicides. Its ability to disrupt metabolic processes in pests could enhance crop protection strategies.

Case Studies

• Antimicrobial Activity
  • A study evaluated the antimicrobial effects of thiazole derivatives, including (2-Chlorothiazol-5-yl)methanesulfonyl chloride. Results demonstrated significant inhibition against various bacterial strains, indicating its potential as an antimicrobial agent.
• Enzyme Inhibition
  • In vitro assays showed that the compound inhibits key enzymes involved in metabolic pathways in fungi. This inhibition leads to growth suppression, making it a candidate for fungicidal applications.

Data Tables

Study	Biological Activity	Methodology	Results
	Antimicrobial	Disk diffusion method	Inhibition zones observed against E. coli and S. aureus
	Enzyme Inhibition	Spectrophotometric assay	Significant reduction in enzyme activity at low concentrations

Toxicological Considerations

While exploring the biological activity, it is crucial to consider the toxicological profile:

• Genotoxicity : Studies indicate that methanesulfonyl chloride derivatives may exhibit genotoxic effects at certain concentrations, necessitating careful evaluation during development.
• Safety Data : The compound is classified as corrosive and may cause severe skin burns and eye damage upon contact .